Cas no 2096342-38-8 ((3-Chloro-2-fluoro-5-(trifluoromethyl)phenyl)boronic acid)

(3-Chloro-2-fluoro-5-(trifluoromethyl)phenyl)boronic acid is a high-purity boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its unique halogen-substituted trifluoromethylphenyl structure enhances reactivity and selectivity in forming carbon-carbon bonds, making it valuable in pharmaceutical and agrochemical synthesis. The compound exhibits excellent stability under standard handling conditions and demonstrates compatibility with a range of catalysts and solvents. Its well-defined molecular structure ensures consistent performance in complex organic transformations. The presence of both chloro and fluoro substituents, along with the electron-withdrawing trifluoromethyl group, allows for precise functionalization in target molecules. This reagent is particularly useful in the synthesis of fluorinated aromatic compounds, where its controlled reactivity minimizes unwanted side products.
(3-Chloro-2-fluoro-5-(trifluoromethyl)phenyl)boronic acid structure
2096342-38-8 structure
Product Name:(3-Chloro-2-fluoro-5-(trifluoromethyl)phenyl)boronic acid
CAS No:2096342-38-8
MF:C7H4BClF4O2
MW:242.363075256348
MDL:MFCD25459282
CID:4554190
PubChem ID:72698461
Update Time:2025-10-07

(3-Chloro-2-fluoro-5-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Chloro-2-fluoro-5-(trifluoromethyl)phenyl)boronic acid
    • 3-chloro-2-fluoro-5-(trifluoromethyl) phenylboronic acid
    • 3-CHLORO-2-FLUORO-5-(TRIFLUOROMETHYL)PHENYLBORONIC ACID
    • AK167889
    • AM808084
    • MFCD25459282
    • [3-chloro-2-fluoro-5-(trifluoromethyl)phenyl]boronic acid
    • AKOS025287494
    • SY270580
    • N16948
    • WID34238
    • DS-9591
    • CS-0101381
    • (3-Chloro-2-fluoro-5-(trifluoromethyl)phenyl)boronicacid
    • C7H4BClF4O2
    • 2096342-38-8
    • MDL: MFCD25459282
    • Inchi: 1S/C7H4BClF4O2/c9-5-2-3(7(11,12)13)1-4(6(5)10)8(14)15/h1-2,14-15H
    • InChI Key: ONEOGWWOQBIZHC-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(B(O)O)C=C(C(F)(F)F)C=1)F

Computed Properties

  • Exact Mass: 241.9928999 g/mol
  • Monoisotopic Mass: 241.9928999 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • Molecular Weight: 242.36

(3-Chloro-2-fluoro-5-(trifluoromethyl)phenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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